Cas no 851951-58-1 (ethyl 3-(4-methoxyphenyl)-4-oxo-5-(2-propylpentanamido)-3H,4H-thieno3,4-dpyridazine-1-carboxylate)

• Product Name: ethyl 3-(4-methoxyphenyl)-4-oxo-5-(2-propylpentanamido)-3H,4H-thieno3,4-dpyridazine-1-carboxylate
• CAS No: 851951-58-1
• MF: C₂₄H₂₉N₃O₅S
• MW: 471.569164991379
• CID: 6185228
• PubChem ID: 4625108
• Update Time: 2025-05-21

ethyl 3-(4-methoxyphenyl)-4-oxo-5-(2-propylpentanamido)-3H,4H-thieno3,4-dpyridazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 3-(4-methoxyphenyl)-4-oxo-5-(2-propylpentanamido)-3H,4H-thieno3,4-dpyridazine-1-carboxylate
• 851951-58-1
• F0641-0655
• ethyl 3-(4-methoxyphenyl)-4-oxo-5-(2-propylpentanamido)-3,4-dihydrothieno[3,4-d]pyridazine-1-carboxylate
• AKOS024590420
• ethyl 3-(4-methoxyphenyl)-4-oxo-5-(2-propylpentanoylamino)thieno[3,4-d]pyridazine-1-carboxylate
• ethyl 3-(4-methoxyphenyl)-4-oxo-5-(2-propylpentanamido)-3H,4H-thieno[3,4-d]pyridazine-1-carboxylate
• AB00670587-01

• Inchi： 1S/C24H29N3O5S/c1-5-8-15(9-6-2)21(28)25-22-19-18(14-33-22)20(24(30)32-7-3)26-27(23(19)29)16-10-12-17(31-4)13-11-16/h10-15H,5-9H2,1-4H3,(H,25,28)
• InChI Key： JNVSNTPXRAFGBM-UHFFFAOYSA-N
• SMILES： S1C=C2C(C(=O)OCC)=NN(C3C=CC(=CC=3)OC)C(C2=C1NC(C(CCC)CCC)=O)=O

Computed Properties

• Exact Mass: 471.18279221g/mol
• Monoisotopic Mass: 471.18279221g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 33
• Rotatable Bond Count: 11
• Complexity: 732
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.6
• Topological Polar Surface Area: 126Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxyanilines
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aniline and substituted anilines Methoxyanilines

Additional information on ethyl 3-(4-methoxyphenyl)-4-oxo-5-(2-propylpentanamido)-3H,4H-thieno3,4-dpyridazine-1-carboxylate

Comprehensive Overview of Ethyl 3-(4-Methoxyphenyl)-4-oxo-5-(2-propylpentanamido)-3H,4H-thieno[3,4-d]pyridazine-1-carboxylate (CAS No. 851951-58-1)

The compound ethyl 3-(4-methoxyphenyl)-4-oxo-5-(2-propylpentanamido)-3H,4H-thieno[3,4-d]pyridazine-1-carboxylate (CAS No. 851951-58-1) is a sophisticated heterocyclic molecule that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. Its unique structure, featuring a thieno[3,4-d]pyridazine core, makes it a promising candidate for various therapeutic applications. Researchers are particularly interested in its potential as a modulator of biological pathways, given its 4-methoxyphenyl and 2-propylpentanamido substituents, which are known to influence pharmacokinetic properties.

In recent years, the demand for novel small-molecule inhibitors and enzyme modulators has surged, driven by advancements in targeted drug discovery. This compound aligns with current trends in precision medicine, where molecules with specific binding affinities are highly sought after. Its carboxylate ester functionality further enhances its solubility, a critical factor in drug formulation. Given the rise of AI-driven drug design, compounds like this are increasingly being explored through computational chemistry tools to predict their interactions with biological targets.

The synthesis of ethyl 3-(4-methoxyphenyl)-4-oxo-5-(2-propylpentanamido)-3H,4H-thieno[3,4-d]pyridazine-1-carboxylate involves multi-step organic reactions, often starting from commercially available precursors. Key steps include the formation of the thieno[3,4-d]pyridazine ring system, followed by selective functionalization at the 3- and 5-positions. The 4-methoxyphenyl group is typically introduced via palladium-catalyzed cross-coupling reactions, while the 2-propylpentanamido side chain is appended through amide bond formation. These synthetic strategies are well-documented in peer-reviewed journals, making this compound accessible to researchers worldwide.

One of the most frequently asked questions in online forums and academic discussions revolves around the biological activity of this compound. Preliminary studies suggest that it may exhibit anti-inflammatory and antiproliferative properties, although further in vitro and in vivo studies are needed to confirm these effects. The presence of the thieno[3,4-d]pyridazine scaffold is particularly intriguing, as similar structures have been reported to interact with kinase enzymes, a hot topic in cancer research.

From a commercial perspective, CAS No. 851951-58-1 is available through specialized chemical suppliers, often in milligram to gram quantities for research purposes. Its molecular weight and logP values are critical parameters for researchers evaluating its drug-likeness. Additionally, the compound's stability under various conditions (e.g., pH, temperature) is a common query among formulators, highlighting the need for comprehensive characterization data.

In conclusion, ethyl 3-(4-methoxyphenyl)-4-oxo-5-(2-propylpentanamido)-3H,4H-thieno[3,4-d]pyridazine-1-carboxylate represents a fascinating area of study at the intersection of organic chemistry and drug discovery. Its structural complexity and potential therapeutic applications make it a valuable subject for ongoing research. As the scientific community continues to explore its properties, this compound may well emerge as a key player in the development of next-generation pharmaceuticals.